56-19-9

Aminopropylcadaverine

Usually In Stock

• CAS RN:
• 56-19-9

• Formula:
• C8H21N3

• InChI:
• InChI=1S/C8H21N3/c9-5-2-1-3-7-11-8-4-6-10/h11H,1-10H2

• InChIKey:
• QZBYOYPROVGOGE-UHFFFAOYSA-N

• Aminopropylcadaverine is a polyazaalkane that is the 1,4,11-triaza derivative of undecane. It has a role as an Escherichia coli metabolite. It is a polyazaalkane and a triamine. It is a conjugate base of an aminopropylcadaverine(3+).
  Aminopropylcadaverine, also known as 3-apcad, belongs to the class of organic compounds known as dialkylamines. These are organic compounds containing a dialkylamine group, characterized by two alkyl groups bonded to the amino nitrogen. Aminopropylcadaverine is soluble (in water) and a very strong basic compound (based on its pKa).

1-(Dichloromethyl)-4-fluorobenzene

In Stock

• CAS RN:
• 456-19-9

• Formula:
• C7H5Cl2F

• InChI:
• InChI=1S/C7H5Cl2F/c8-7(9)5-1-3-6(10)4-2-5/h1-4,7H

• InChIKey:
• MFIOEEWGBMJNGG-UHFFFAOYSA-N

• 1-(Dichloromethyl)-4-fluorobenzene is a useful research compound. Its molecular formula is C7H5Cl2F and its molecular weight is 179.02 g/mol. The purity is usually 95%.

5-(4-methoxybenzylidene)-3-(2-methoxyethyl)-2-thioxo-1,3-thiazolidin-4-one

In Stock

• CAS RN:
• 5856-19-9

• Formula:
• C14H15NO3S2

• InChI:
• InChI=1S/C14H15NO3S2/c1-17-8-7-15-13(16)12(20-14(15)19)9-10-3-5-11(18-2)6-4-10/h3-6,9H,7-8H2,1-2H3/b12-9-

• InChIKey:
• YJUXDAGSODUXIP-XFXZXTDPSA-N

• 5-(4-methoxybenzylidene)-3-(2-methoxyethyl)-2-thioxo-1,3-thiazolidin-4-one is a useful research compound. Its molecular formula is C14H15NO3S2 and its molecular weight is 309.4 g/mol. The purity is usually 95%.

3-[2-(4-bromophenyl)-2-oxoethylidene]-2-piperazinone

In Stock

• CAS RN:
• 63656-19-9

• Formula:
• C12H11BrN2O2

• InChI:
• InChI=1S/C12H11BrN2O2/c13-9-3-1-8(2-4-9)11(16)7-10-12(17)15-6-5-14-10/h1-4,7,14H,5-6H2,(H,15,17)/b10-7-

• InChIKey:
• ZIEULCWGCAWXEX-YFHOEESVSA-N

• 3-[2-(4-bromophenyl)-2-oxoethylidene]-2-piperazinone is a useful research compound. Its molecular formula is C12H11BrN2O2 and its molecular weight is 295.13 g/mol. The purity is usually 95%.

Cyclobutanol, 1-ethyl-

Usually In Stock

• CAS RN:
• 84256-19-9

• Formula:
• C6H12O

• InChI:
• InChI=1S/C6H12O/c1-2-6(7)4-3-5-6/h7H,2-5H2,1H3

• InChIKey:
• ZQXBPTKCIMXYMS-UHFFFAOYSA-N

• Cyclobutanol, 1-ethyl- is a useful research compound. Its molecular formula is C6H12O and its molecular weight is 100.16 g/mol. The purity is usually 95%.

4-[(2,6-dichlorobenzylidene)amino]-2,4-dihydro-3H-1,2,4-triazole-3-thione

• CAS RN:
• 466656-19-9

• Formula:
• C9H6Cl2N4S

• InChI:
• InChI=1S/C9H6Cl2N4S/c10-7-2-1-3-8(11)6(7)4-13-15-5-12-14-9(15)16/h1-5H,(H,14,16)/b13-4+

• InChIKey:
• VACXXBHLAVIARN-YIXHJXPBSA-N

• 4-[(2,6-dichlorobenzylidene)amino]-2,4-dihydro-3H-1,2,4-triazole-3-thione is a useful research compound. Its molecular formula is C9H6Cl2N4S and its molecular weight is 273.14g/mol. The purity is usually 95%.

2-((3-phenyl-1,2,4-thiadiazol-5-yl)thio)-N-(2-(trifluoromethyl)phenyl)acetamide

In Stock

• CAS RN:
• 864856-19-9

• Formula:
• C17H12F3N3OS2

• InChI:
• InChI=1S/C17H12F3N3OS2/c18-17(19,20)12-8-4-5-9-13(12)21-14(24)10-25-16-22-15(23-26-16)11-6-2-1-3-7-11/h1-9H,10H2,(H,21,24)

• InChIKey:
• PKFAEXVNUCUQEL-UHFFFAOYSA-N

• 2-((3-phenyl-1,2,4-thiadiazol-5-yl)thio)-N-(2-(trifluoromethyl)phenyl)acetamide is a useful research compound. Its molecular formula is C17H12F3N3OS2 and its molecular weight is 395.42. The purity is usually 95%.

2-(5-(4-fluorophenyl)isoxazol-3-yl)-N-(pyridin-2-ylmethyl)acetamide

In Stock

• CAS RN:
• 953156-19-9

• Formula:
• C17H14FN3O2

• InChI:
• InChI=1S/C17H14FN3O2/c18-13-6-4-12(5-7-13)16-9-15(21-23-16)10-17(22)20-11-14-3-1-2-8-19-14/h1-9H,10-11H2,(H,20,22)

• InChIKey:
• SPBYQBQKBXYIJH-UHFFFAOYSA-N

• 2-(5-(4-fluorophenyl)isoxazol-3-yl)-N-(pyridin-2-ylmethyl)acetamide is a useful research compound. Its molecular formula is C17H14FN3O2 and its molecular weight is 311.316. The purity is usually 95%.

4-chloro-N-(2-oxo-2-(2-phenylmorpholino)ethyl)benzenesulfonamide

In Stock

• CAS RN:
• 953956-19-9

• Formula:
• C18H19ClN2O4S

• InChI:
• InChI=1S/C18H19ClN2O4S/c19-15-6-8-16(9-7-15)26(23,24)20-12-18(22)21-10-11-25-17(13-21)14-4-2-1-3-5-14/h1-9,17,20H,10-13H2

• InChIKey:
• WNBFVTBYTLSZAH-UHFFFAOYSA-N

• 4-chloro-N-(2-oxo-2-(2-phenylmorpholino)ethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C18H19ClN2O4S and its molecular weight is 394.87. The purity is usually 95%.

4-Chloro-2'-[8-(1,4-dioxa-8-azaspiro[4.5]decyl)methyl]-3-fluorobenzophenone

In Stock

• CAS RN:
• 898756-19-9

• Formula:
• C21H21ClFNO3

• InChI:
• InChI=1S/C21H21ClFNO3/c22-18-6-5-15(13-19(18)23)20(25)17-4-2-1-3-16(17)14-24-9-7-21(8-10-24)26-11-12-27-21/h1-6,13H,7-12,14H2

• InChIKey:
• UZNWWABRUKXJBP-UHFFFAOYSA-N

• 4-Chloro-2'-[8-(1,4-dioxa-8-azaspiro[4.5]decyl)methyl]-3-fluorobenzophenone is a useful research compound. Its molecular formula is C21H21ClFNO3 and its molecular weight is 389.8 g/mol. The purity is usually 95%.

2-Methoxymethyl-5-[4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenyl]-2H-tetrazole

In Stock

• CAS RN:
• 1056456-19-9

• Formula:
• C15H21BN4O3

• InChI:
• InChI=1S/C15H21BN4O3/c1-14(2)15(3,4)23-16(22-14)12-8-6-11(7-9-12)13-17-19-20(18-13)10-21-5/h6-9H,10H2,1-5H3

• InChIKey:
• LQLMKSWCCLOOAI-UHFFFAOYSA-N

• 2-Methoxymethyl-5-[4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenyl]-2H-tetrazole is a useful research compound. Its molecular formula is C15H21BN4O3 and its molecular weight is 316.17 g/mol. The purity is usually 95%.

N-[(3,5-Dimethyl-1-phenylpyrazol-4-yl)methyl]-N-methylprop-2-enamide

Usually In Stock

• CAS RN:
• 2361656-19-9

• Formula:
• C16H19N3O

• InChI:
• InChI=1S/C16H19N3O/c1-5-16(20)18(4)11-15-12(2)17-19(13(15)3)14-9-7-6-8-10-14/h5-10H,1,11H2,2-4H3

• InChIKey:
• FCGKIGXWRFTNKC-UHFFFAOYSA-N

• N-[(3,5-Dimethyl-1-phenylpyrazol-4-yl)methyl]-N-methylprop-2-enamide is a useful research compound. Its molecular formula is C16H19N3O and its molecular weight is 269.348. The purity is usually 95%.

5-chloro-N-methyl-N-[2-(pyridin-4-yl)ethyl]pyrimidin-2-amine

In Stock

• CAS RN:
• 2549056-19-9

• Formula:
• C12H13ClN4

• InChI:
• InChI=1S/C12H13ClN4/c1-17(12-15-8-11(13)9-16-12)7-4-10-2-5-14-6-3-10/h2-3,5-6,8-9H,4,7H2,1H3

• InChIKey:
• MWMQZUBTWSWNPP-UHFFFAOYSA-N

• 5-chloro-N-methyl-N-[2-(pyridin-4-yl)ethyl]pyrimidin-2-amine is a useful research compound. Its molecular formula is C12H13ClN4 and its molecular weight is 248.71 g/mol. The purity is usually 95%.